Cas no 591210-36-5 (2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde)

• Product Name: 2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde
• CAS No: 591210-36-5
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• MDL: MFCD02629383
• CID: 1017485
• PubChem ID: 883587
• Update Time: 2025-04-20

2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(4-nitrobenzyl)-1H-indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde,2-methyl-1-[(4-nitrophenyl)methyl]-(9CI)
• CS-0317503
• SMR000269530
• VS-09384
• 2-methyl-1-[(4-nitrophenyl)methyl]-1H-indole-3-carbaldehyde
• STL380782
• DB-240248
• MLS000680864
• BBL029707
• CHEMBL1561425
• 2-methyl-1-[(4-nitrophenyl)methyl]indole-3-carbaldehyde
• MFCD02629383
• SR-01000237269-1
• AKOS000289108
• HMS2562C08
• 591210-36-5
• SR-01000237269

• MDL： MFCD02629383
• Inchi： 1S/C17H14N2O3/c1-12-16(11-20)15-4-2-3-5-17(15)18(12)10-13-6-8-14(9-7-13)19(21)22/h2-9,11H,10H2,1H3
• InChI Key： GQUPKEBWAGURMU-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2N(CC2C=CC(=CC=2)[N+](=O)[O-])C=1C

Computed Properties

• Exact Mass: 294.10052
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 538.8°C at 760 mmHg
• Flash Point: 279.6°C
• Refractive Index: 1.634
• PSA: 65.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles